Cas no 147936-56-9 (Cyclohexane, (3-iodopropyl)-)

• Product Name: Cyclohexane, (3-iodopropyl)-
• CAS No: 147936-56-9
• MF: C₉H₁₇I
• MW: 252.135755300522
• MDL: MFCD25959198
• CID: 1319277
• PubChem ID: 22279825
• Update Time: 2025-10-31

Cyclohexane, (3-iodopropyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, (3-iodopropyl)-
• 3-iodopropylcyclohexane
• AB87299
• SMIMGPQSIIJKCC-UHFFFAOYSA-N
• F78960
• A1-02984
• (3-Iodopropyl)cyclohexane
• SCHEMBL386603
• 3-cyclohexyl-1-iodopropane
• 147936-56-9
• DB-102254
• DTXSID70624257

• MDL： MFCD25959198
• Inchi： 1S/C9H17I/c10-8-4-7-9-5-2-1-3-6-9/h9H,1-8H2
• InChI Key： SMIMGPQSIIJKCC-UHFFFAOYSA-N
• SMILES： ICCCC1CCCCC1

Computed Properties

• Exact Mass: 252.03711
• Monoisotopic Mass: 252.03750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 74.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides Organoiodides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides

Additional information on Cyclohexane, (3-iodopropyl)-

Cyclohexane, (3-iodopropyl)-: A Key Intermediate in Modern Chemical Synthesis and Pharmaceutical Research

Cyclohexane, (3-iodopropyl)- is a significant compound in the realm of organic chemistry, widely recognized for its utility as an intermediate in the synthesis of various pharmacologically active molecules. With a CAS number of 147936-56-9, this compound has garnered attention due to its structural versatility and its role in facilitating complex chemical transformations. The presence of both cyclohexane and an iodopropyl group makes it a valuable building block for researchers aiming to develop novel therapeutic agents.

The< strong>3-iodopropyl substituent on the cyclohexane ring introduces a reactive site that can be selectively modified through various chemical reactions, such as cross-coupling reactions, which are pivotal in modern drug discovery. These reactions often involve palladium-catalyzed processes, enabling the formation of carbon-carbon bonds with high precision. The< strong>CAS number 147936-56-9 serves as a unique identifier, ensuring that researchers worldwide can reliably source and reference this compound in their studies.

In recent years, the pharmaceutical industry has seen a surge in the development of targeted therapies, many of which rely on sophisticated molecular architectures. The< strong>Cyclohexane, (3-iodopropyl)- compound plays a crucial role in this context by providing a scaffold that can be modified to produce molecules with specific biological activities. For instance, it has been utilized in the synthesis of kinase inhibitors, which are essential for treating cancers and inflammatory diseases. The ability to introduce functional groups at specific positions on the cyclohexane ring allows for fine-tuning of the molecule's properties, enhancing its efficacy and selectivity.

One of the most notable applications of< strong>Cyclohexane, (3-iodopropyl)- is in the field of drug discovery, where it serves as a precursor for numerous lead compounds. The< strong>3-iodopropyl moiety is particularly useful because it can undergo palladium-catalyzed cross-coupling reactions with a wide range of nucleophiles, including aryl halides and organometallic reagents. These reactions are fundamental to constructing complex organic molecules and have been instrumental in the development of drugs that target various diseases.

The compound's versatility extends beyond pharmaceutical applications. It is also employed in materials science, where it contributes to the synthesis of polymers and coatings with enhanced properties. The cyclohexane ring provides steric hindrance, which can influence the physical characteristics of the final material. Additionally, the iodine atom offers a handle for further functionalization, allowing researchers to tailor the material's behavior for specific uses.

Recent advancements in synthetic chemistry have further highlighted the importance of< strong>Cyclohexane, (3-iodopropyl)-. For example, catalytic methods have been developed that enable more efficient and sustainable production of this intermediate. These methods often involve milder reaction conditions and higher yields, reducing the environmental impact of chemical synthesis. Such innovations align with global efforts to promote green chemistry principles and ensure that chemical manufacturing is both efficient and sustainable.

The< strong>CAS number 147936-56-9 remains a critical reference point for researchers working with this compound. It ensures that all parties involved in drug development or materials science can confidently identify and utilize< strong>Cyclohexane, (3-iodopropyl)- without ambiguity. This standardization is essential for maintaining consistency across different laboratories and projects, fostering collaboration and accelerating scientific progress.

In conclusion, Cyclohexane, (3-iodopropyl)- is a cornerstone in modern chemical synthesis, bridging the gap between basic research and industrial applications. Its unique structure and reactivity make it indispensable for developing new drugs and advanced materials. As research continues to evolve, the utility of this compound is likely to expand even further, driving innovation across multiple scientific disciplines.